4-{3-[(3-fluorophenyl)amino]butyl}phenol

• IUPAC Name: 4-[3-(3-fluoroanilino)butyl]phenol
• InChI: InChI=1S/C16H18FNO/c1-12(18-15-4-2-3-14(17)11-15)5-6-13-7-9-16(19)10-8-13/h2-4,7-12,18-19H,5-6H2,1H3
• InChI Key: PAEZHXISRUSNOT-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-{3-[(3-fluorophenyl)amino]butyl}phenol” are not explicitly mentioned in the search results.

Scientific Research Applications

Antibacterial Applications

Research has demonstrated the potential of fluorine-containing compounds, similar to 4-{3-[(3-fluorophenyl)amino]butyl}phenol, as antibacterial agents. A study by Holla, Bhat, and Shetty (2003) synthesized new biologically active molecules, including those with fluorophenyl groups, which showed promising antibacterial activity at specific concentrations (Holla, Bhat, & Shetty, 2003).

Inhibitor in Chemical Processes

In another study, the use of fluorophenols in chemical transformations was explored. Genthner, Townsend, and Chapman (1989) utilized fluorophenols as phenol analogues to investigate transformations in an anaerobic, phenol-degrading consortium. This study highlights the potential use of such compounds in biochemical research (Genthner, Townsend, & Chapman, 1989).

Role in Cancer Research

4-{3-[(3-fluorophenyl)amino]butyl}phenol-related compounds have also been researched in the field of cancer. Baul et al. (2009) synthesized amino acetate functionalized Schiff base organotin(IV) complexes, which were tested against various human tumor cell lines, showing significant cytotoxicity. This indicates the compound's potential in cancer research (Baul, Basu, Vos, & Linden, 2009).

Application in Polymer Science

Kwak, Yeon, and Yoon (2006) conducted a study involving the synthesis of polyimides using a compound similar to 4-{3-[(3-fluorophenyl)amino]butyl}phenol, highlighting its utility in the field of polymer science. The synthesized polyimides exhibited notable properties like solubility, thermal stability, and low dielectric constants, suggesting potential applications in materials science (Kwak, Yeon, & Yoon, 2006).